4-ethylsulfonyl-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)ethyl]aniline

• IUPAC Name: 4-ethylsulfonyl-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)ethyl]aniline
• InChI: InChI=1S/C17H23N3O2S/c1-2-23(21,22)16-8-6-14(7-9-16)18-11-10-15-13-20-12-4-3-5-17(20)19-15/h6-9,13,18H,2-5,10-12H2,1H3
• InChI Key: YZSRPUPRLUBOCW-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)NCCC2=CN3CCCCC3=N2
• Molecular Formula: C17H23N3O2S
• Molecular Weight: 333.5 g/mol

Description

4-ethylsulfonyl-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)ethyl]aniline, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer, autoimmune diseases, and inflammatory disorders. This compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Mechanism of Action

4-ethylsulfonyl-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)ethyl]aniline exerts its pharmacological effects by binding to the ATP-binding site of BTK, ITK, and JAK3, thereby preventing their activation and downstream signaling. This leads to the inhibition of B-cell receptor (BCR) signaling, T-cell receptor (TCR) signaling, and cytokine signaling, respectively. As a result, 4-ethylsulfonyl-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)ethyl]aniline can induce apoptosis in cancer cells and modulate immune responses in autoimmune and inflammatory disorders.
Biochemical and Physiological Effects:
4-ethylsulfonyl-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)ethyl]aniline has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, the induction of cell death, the modulation of cytokine production, and the suppression of inflammation. These effects are mediated by the inhibition of BTK, ITK, and JAK3, as described above.

Advantages and Limitations for Lab Experiments

4-ethylsulfonyl-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)ethyl]aniline has several advantages for lab experiments, including its high potency, selectivity, and solubility. It can be easily synthesized and formulated for use in various assays and animal models. However, one limitation of 4-ethylsulfonyl-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)ethyl]aniline is its potential toxicity and off-target effects, which need to be carefully evaluated in preclinical and clinical studies.

Future Directions

There are several future directions for the research and development of 4-ethylsulfonyl-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)ethyl]aniline. These include:
1. Further optimization of the compound's pharmacokinetic and pharmacodynamic properties to improve its efficacy and safety in clinical settings.
2. Evaluation of 4-ethylsulfonyl-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)ethyl]aniline in combination with other drugs or immunotherapies to enhance its therapeutic potential.
3. Investigation of the compound's effects on other kinases and signaling pathways that are involved in cancer, autoimmune diseases, and inflammatory disorders.
4. Development of biomarkers to predict patient response to 4-ethylsulfonyl-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)ethyl]aniline and monitor treatment outcomes.
5. Exploration of the potential of 4-ethylsulfonyl-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)ethyl]aniline in other therapeutic areas, such as infectious diseases and neurodegenerative disorders.
In conclusion, 4-ethylsulfonyl-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)ethyl]aniline is a promising small molecule inhibitor that has shown potential for the treatment of various diseases. Its mechanism of action, effects, and future directions make it an interesting candidate for further research and development.

Synthesis Methods

The synthesis of 4-ethylsulfonyl-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)ethyl]aniline involves several steps, including the preparation of key intermediates and the final coupling reaction. The starting materials for the synthesis are commercially available and the process is scalable. The final product is obtained in high yield and purity, making it suitable for further use in research and development.

Scientific Research Applications

4-ethylsulfonyl-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)ethyl]aniline has been extensively studied in vitro and in vivo for its potential therapeutic applications. It has been shown to inhibit several kinases that are involved in the regulation of cell growth, survival, and differentiation. These kinases include Bruton's tyrosine kinase (BTK), interleukin-2-inducible T-cell kinase (ITK), and Janus kinase 3 (JAK3).